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Compound of Interest

Compound Name: Enerisant hydrochloride

CAS No.: 1152749-07-9

Cat. No.: B12375647

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Enerisant hydrochloride, a

potent and selective histamine H3 receptor antagonist/inverse agonist, for use in preclinical

rodent research. Detailed protocols for behavioral and neurochemical studies are provided to

guide researchers in investigating its procognitive and wake-promoting effects.

Introduction
Enerisant hydrochloride is a small molecule that acts as a competitive antagonist and inverse

agonist at the histamine H3 receptor.[1][2] This receptor primarily functions as a presynaptic

autoreceptor on histaminergic neurons, inhibiting the release of histamine. By blocking this

receptor, Enerisant increases the release of histamine and other neurotransmitters such as

dopamine and acetylcholine in key brain regions like the medial prefrontal cortex and

hypothalamus.[1][2][3] This neurochemical action underlies its potential therapeutic effects in

promoting wakefulness and enhancing cognitive function.[1][2]
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Enerisant hydrochloride's primary mechanism of action is the blockade of histamine H3

receptors. As an antagonist/inverse agonist, it not only prevents the binding of the endogenous

ligand histamine but also reduces the receptor's basal inhibitory activity. This disinhibition of

histaminergic neurons leads to an increase in histamine release. Subsequently, elevated

histamine levels stimulate postsynaptic histamine H1 receptors, which are crucial for promoting

arousal and wakefulness. The increased release of other neurotransmitters like acetylcholine

and dopamine contributes to its procognitive effects.[1][4]
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Figure 1: Mechanism of action of Enerisant hydrochloride.
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The following tables summarize key quantitative data for Enerisant hydrochloride from rodent

studies.

Table 1: In Vitro Receptor Binding Affinity

Receptor Species IC50 (nM)

Histamine H3 Human 2.89[3]

Histamine H3 Rat 14.5[3]

Table 2: In Vivo Dose-Response in Rats (Oral Administration)

Effect Dose Range (mg/kg, p.o.) Observation

Procognitive Effects 0.03 - 0.3[1][2]

Reversal of scopolamine-

induced cognitive impairment

in social and novel object

recognition tests.[1][2]

Wake-Promoting Effects 3 - 10[1][2]
Increased wakefulness as

measured by EEG.[1][2]

H3 Receptor Occupancy 0.1 - 3[3]
Dose-dependent occupancy of

the histamine H3 receptor.[3]

H3 Receptor Half-Maximal

Occupancy (ED50)
0.78[3]

Dose eliciting half-maximal

receptor occupancy.[3]

Table 3: Pharmacokinetic Parameters in Rats

Parameter Value Route

Plasma Protein Binding 33.3% - 36.9% N/A
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Preparation of Enerisant Hydrochloride for
Administration
Oral (p.o.) Administration:

A common vehicle for oral gavage in rodents is a solution of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.

Procedure:

Dissolve Enerisant hydrochloride in DMSO to create a stock solution.

Add PEG300 and mix thoroughly.

Add Tween-80 and mix until the solution is homogenous.

Add saline to reach the final desired volume and concentration.

Sonication may be used to aid dissolution.

Subcutaneous (s.c.) and Intraperitoneal (i.p.) Administration:

For subcutaneous and intraperitoneal injections, a sterile saline solution can be used as a

vehicle, potentially with a small amount of a solubilizing agent if necessary. The final

formulation should be sterile-filtered.

Behavioral Assay: Social Recognition Test (Rat)
This test assesses short-term social memory.

Apparatus: A clean, standard rat cage.

Procedure:

Habituation: Place an adult male rat (the subject) into the test cage for 30 minutes to

acclimate.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12375647/docs?utm_src=pdf-body#application-notes-and-protocols-for-enerisant-hydrochloride-in-rodent-studies
https://www.benchchem.com/product/b12375647/docs?utm_src=pdf-body#application-notes-and-protocols-for-enerisant-hydrochloride-in-rodent-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375647?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trial 1 (Familiarization): Introduce a juvenile male rat into the cage with the subject for a 5-

minute period. Record the total time the adult subject spends actively investigating the

juvenile (e.g., sniffing, close following).

Inter-Trial Interval (ITI): Return both rats to their home cages for a specific duration (e.g., 2

hours).

Drug Administration: Administer Enerisant hydrochloride or vehicle to the adult subject

at a predetermined time before Trial 2 (e.g., 90 minutes after Trial 1).[5]

Trial 2 (Recognition): Re-introduce the same juvenile rat (familiar) or a novel juvenile rat

into the test cage with the adult subject for 5 minutes. Record the investigation time.

Data Analysis: A significant increase in investigation time towards a novel juvenile compared

to a familiar one indicates intact social memory. A reduction in investigation time towards the

familiar juvenile in the drug-treated group compared to the vehicle group suggests a

memory-enhancing effect.

Behavioral Assay: Novel Object Recognition Test (Rat)
This test evaluates non-spatial memory.

Apparatus: An open-field arena.

Procedure:

Habituation: Allow each rat to explore the empty open-field arena for a set period (e.g., 5-

10 minutes) on consecutive days prior to testing.

Trial 1 (Familiarization): Place two identical objects in the arena and allow the rat to

explore them for a defined time (e.g., 5 minutes). Record the time spent exploring each

object.

Inter-Trial Interval (ITI): Return the rat to its home cage for a specific duration (e.g., 1 to 24

hours).

Drug Administration: Administer Enerisant hydrochloride or vehicle at a specified time

before Trial 2.
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Trial 2 (Test): Replace one of the familiar objects with a novel object. Place the rat back in

the arena and record the time spent exploring both the familiar and the novel object.

Data Analysis: A discrimination index (DI) is calculated as: (Time exploring novel object -

Time exploring familiar object) / (Total exploration time). A higher DI in the drug-treated group

compared to the vehicle group indicates enhanced recognition memory.
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Figure 2: General workflow for rodent behavioral assays.

Assessment of Wakefulness (Rat)
This protocol involves electroencephalogram (EEG) and electromyogram (EMG) recordings to

quantify sleep-wake states.

Surgical Implantation:

Anesthetize the rat and place it in a stereotaxic frame.

Implant EEG screw electrodes over the cortex and EMG wire electrodes into the nuchal

muscles.

Secure the electrode assembly to the skull with dental cement.

Allow for a post-operative recovery period.

Recording:
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Connect the rat to a recording cable in a sound-attenuated chamber with a controlled light-

dark cycle.

Record baseline EEG/EMG data for a 24-hour period.

Administer Enerisant hydrochloride or vehicle and record EEG/EMG for another 24-hour

period.

Data Analysis:

Score the recordings in epochs (e.g., 10 seconds) for wakefulness, non-rapid eye

movement (NREM) sleep, and rapid eye movement (REM) sleep based on standard

criteria (e.g., low-voltage, high-frequency EEG and high EMG activity for wakefulness).[6]

Quantify the total time spent in each state and analyze the effects of Enerisant
hydrochloride on the duration and consolidation of wakefulness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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